1,1,1-Trifluoro-4-(4-fluorophenyl)-4-methylpentan-2-one

• CAS No.: 609806-83-9
• Molecular Formula: C12H12F4O
• Molecular Weight: 248.22 g/mol
• IUPAC Name: 1,1,1-trifluoro-4-(4-fluorophenyl)-4-methylpentan-2-one
• InChI: InChI=1S/C12H12F4O/c1-11(2,7-10(17)12(14,15)16)8-3-5-9(13)6-4-8/h3-6H,7H2,1-2H3
• InChI Key: CVQNZRCLXBEQHH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC(=O)C(F)(F)F)C1=CC=C(C=C1)F

Description

1,1,1-Trifluoro-4-(4-fluorophenyl)-4-methylpentan-2-one is a useful research compound. Its molecular formula is C12H12F4O and its molecular weight is 248.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 2 M ether/THF solution of the above 1,1,1-trifluoro-4-methylpent-3-en-2-one was added 3.8 g of CuI and 10 mL of 2 M ether solution of 4-fluorophenylmagnesium bromide at 0° C. The mixture was warmed to room temperature and stirred for 2 hours. The reaction was quenched with saturated aqueous ammonium chloride and extracted with EtOAc three times. The combined organic layers were washed with water and brine, dried over magnesium sulfate, filtered and concentrated in vacuo. The residue was purified by flash chromatography to yield 460 mg of the title compound.